Cas no 893615-23-1 (2-methyl-2-{[(pyridin-3-yl)methyl]amino}propan-1-ol)

• Product Name: 2-methyl-2-{[(pyridin-3-yl)methyl]amino}propan-1-ol
• CAS No: 893615-23-1
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• MDL: MFCD04573186
• CID: 1086668
• PubChem ID: 962370
• Update Time: 2025-10-21

2-methyl-2-{[(pyridin-3-yl)methyl]amino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-((pyridin-3-ylmethyl)amino)propan-1-ol
• 2-methyl-2-(pyridin-3-ylmethylamino)propan-1-ol
• 2-methyl-2-[(3-pyridinylmethyl)amino]-1-propanol
• 2-methyl-2-[(3-pyridinylmethyl)amino]-1-propanol(SALTDATA: HCl)
• 2-methyl-2-{[(pyridin-3-yl)methyl]amino}propan-1-ol
• DTXSID30359412
• starbld0017145
• AKOS000284978
• 893615-23-1
• EN300-167308
• 2-Methyl-2-(3-pyridylmethylamino)propan-1-ol
• AN-465/41988689
• 2-methyl-2-[(pyridin-3-ylmethyl)amino]propan-1-ol
• STK280247
• BBL000134

• MDL： MFCD04573186
• Inchi： 1S/C10H16N2O/c1-10(2,8-13)12-7-9-4-3-5-11-6-9/h3-6,12-13H,7-8H2,1-2H3
• InChI Key： ZYKZTDZNOFYWTF-UHFFFAOYSA-N
• SMILES： OCC(C)(C)NCC1C=NC=CC=1

Computed Properties

• Exact Mass: 180.12600
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.15000
• LogP: 1.33300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-methyl-2-{[(pyridin-3-yl)methyl]amino}propan-1-ol

Comprehensive Overview of 2-Methyl-2-{[(Pyridin-3-yl)Methyl]Amino}Propan-1-Ol (CAS No. 893615-23-1)

2-Methyl-2-{[(pyridin-3-yl)methyl]amino}propan-1-ol (CAS No. 893615-23-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a pyridine ring with an amino alcohol moiety, is widely studied for its potential applications in drug development and material science. Researchers and industry professionals frequently search for 2-methyl-2-{[(pyridin-3-yl)methyl]amino}propan-1-ol synthesis, CAS 893615-23-1 properties, and applications of amino alcohol derivatives, reflecting its relevance in modern chemistry.

The molecular formula of 2-methyl-2-{[(pyridin-3-yl)methyl]amino}propan-1-ol is C10H16N2O, with a molecular weight of 180.25 g/mol. Its structure features a pyridin-3-ylmethyl group attached to an amino alcohol backbone, which contributes to its versatile reactivity. This compound is often explored in the context of chiral building blocks and pharmaceutical intermediates, making it a valuable target for synthetic chemists. Recent trends indicate growing interest in green chemistry approaches for amino alcohol synthesis, aligning with global sustainability goals.

One of the key areas of application for 2-methyl-2-{[(pyridin-3-yl)methyl]amino}propan-1-ol is in the development of bioactive molecules. The presence of both amino and hydroxyl functional groups allows for diverse chemical modifications, enabling the creation of compounds with potential therapeutic effects. Researchers investigating CAS 893615-23-1 biological activity often focus on its role as a precursor for neurologically active compounds or enzyme inhibitors. The compound's structural features also make it a candidate for metal ion chelation, which is relevant in catalysis and medicinal chemistry.

From a synthetic perspective, 2-methyl-2-{[(pyridin-3-yl)methyl]amino}propan-1-ol can be prepared through various routes, including reductive amination of corresponding ketones or nucleophilic substitution reactions. The choice of synthetic method often depends on the desired purity and yield, with many researchers optimizing conditions for scale-up production of 893615-23-1. Recent publications have highlighted innovative approaches using organocatalysis and flow chemistry techniques, addressing the demand for more efficient synthetic protocols.

The physicochemical properties of 2-methyl-2-{[(pyridin-3-yl)methyl]amino}propan-1-ol contribute to its handling and application characteristics. While specific data may vary depending on the form and purity, this compound typically appears as a colorless to pale yellow liquid or low-melting solid under standard conditions. Its solubility profile, showing moderate solubility in polar organic solvents and limited water solubility, influences its practical uses in various chemical processes. These properties are crucial considerations for researchers searching for 893615-23-1 solubility data or storage conditions for amino alcohols.

In material science applications, 2-methyl-2-{[(pyridin-3-yl)methyl]amino}propan-1-ol serves as a valuable building block for functional polymers and coordination complexes. The compound's ability to act as a bidentate ligand makes it particularly interesting for designing novel materials with specific electronic or optical properties. Current research trends explore its potential in smart materials and molecular sensors, areas that attract significant scientific and commercial interest. These applications align with frequent search queries about pyridine-containing materials and advanced functional compounds.

The safety profile and handling considerations for 2-methyl-2-{[(pyridin-3-yl)methyl]amino}propan-1-ol follow standard laboratory practices for amino alcohol compounds. While not classified as highly hazardous, proper personal protective equipment and adequate ventilation are recommended when working with this chemical. Researchers often look for information on 893615-23-1 safety data and proper disposal methods for nitrogen-containing compounds, reflecting the growing emphasis on laboratory safety and environmental responsibility in chemical research.

Market availability and sourcing of 2-methyl-2-{[(pyridin-3-yl)methyl]amino}propan-1-ol have evolved with increasing demand from pharmaceutical and specialty chemical sectors. The compound is typically supplied by fine chemical manufacturers and research chemical providers, with options ranging from milligram quantities for laboratory use to kilogram scales for industrial applications. Current market trends show rising interest in custom synthesis of 893615-23-1 and high-purity amino alcohol derivatives, driven by the expanding needs of drug discovery programs and advanced material development.

Future research directions for 2-methyl-2-{[(pyridin-3-yl)methyl]amino}propan-1-ol are likely to focus on expanding its utility in asymmetric synthesis and bioconjugation chemistry. The compound's structural features offer opportunities for creating chiral catalysts and targeted drug delivery systems, areas that are currently at the forefront of chemical innovation. These potential applications correspond with frequent searches for next-generation pharmaceutical intermediates and versatile organic building blocks, indicating sustained interest in this chemical space.

In conclusion, 2-methyl-2-{[(pyridin-3-yl)methyl]amino}propan-1-ol (CAS No. 893615-23-1) represents an important compound in modern chemical research, with diverse applications spanning pharmaceuticals, materials science, and synthetic chemistry. Its unique structural characteristics and functional group arrangement continue to inspire innovative research and development efforts. As scientific inquiry progresses, this compound is poised to maintain its relevance in addressing current challenges in medicinal chemistry, sustainable synthesis, and advanced material design.